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Compound of Interest

Compound Name: 6-Hydroxynicotinamide

Cat. No.: B1222860

For Researchers, Scientists, and Drug Development Professionals

The proper disposal of chemical waste is paramount to ensuring laboratory safety and
environmental protection. This guide provides a comprehensive, step-by-step procedure for the
safe handling and disposal of 6-Hydroxynicotinamide, aligning with general laboratory safety
protocols and regulatory requirements. Adherence to these guidelines will help mitigate risks
and ensure compliance.

Summary of Key Information

The following table summarizes the essential hazard and disposal information for 6-
Hydroxynicotinamide.
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Parameter Information Citation
Chemical Name 6-Hydroxynicotinamide [1]
CAS Number 3670-59-5 [1]
Molecular Formula C6H6N202 [1]

H315: Causes skin

irritation.H319: Causes serious
Hazard Statements o [2]

eye irritation.H335: May cause

respiratory irritation.

P261: Avoid breathing
dust/fume/gas/mist/vapours/sp
ray.P302+P352: IF ON SKIN:
Wash with plenty of
Precautionary Statements water.P395+P351.+P338: I_F N
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

Dispose of contents/container
to an appropriate treatment

Disposal Recommendation and disposal facility in [3]
accordance with applicable

laws and regulations.

Not classified as an
Environmental Hazards environmental hazard under [3]
ADR/RID, IMDG, or IATA.

Step-by-Step Disposal Protocol

This protocol outlines the necessary steps for the safe disposal of 6-Hydroxynicotinamide
from the point of generation to final collection.

Personal Protective Equipment (PPE)
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Before handling 6-Hydroxynicotinamide for disposal, ensure you are wearing the appropriate
PPE to prevent skin and eye irritation.

» Gloves: Chemical-resistant gloves (e.g., nitrile).
o Eye Protection: Safety glasses or goggles.

e Lab Coat: A standard laboratory coat.

Waste Segregation and Collection

Proper segregation of chemical waste is crucial to prevent dangerous reactions.

» Designated Waste Container: Use a dedicated, chemically compatible, and clearly labeled
hazardous waste container.[4]

e Labeling: The container must be labeled with the words "Hazardous Waste," the full chemical
name "6-Hydroxynicotinamide," and the appropriate hazard pictograms (e.g., exclamation
mark for irritant).[5][6]

e Solid vs. Liquid Waste:
o Solid 6-Hydroxynicotinamide: Collect in a designated solid waste container.

o Solutions containing 6-Hydroxynicotinamide: Collect in a designated liquid waste
container. Do not mix with other incompatible waste streams.

Disposal of Empty Containers

Empty containers that previously held 6-Hydroxynicotinamide must be managed as
hazardous waste until properly decontaminated.

 Triple Rinsing: Triple-rinse the empty container with a suitable solvent (e.g., water or another
solvent in which 6-Hydroxynicotinamide is soluble).[7][8]

» Rinsate Collection: The rinsate from this process is considered hazardous waste and must
be collected in the designated liquid hazardous waste container.[7][8]
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o Container Disposal: After triple-rinsing, deface or remove the original chemical label and
dispose of the container as regular laboratory glass or plastic waste, in accordance with your
institution's policies.[7][8]

Storage of Hazardous Waste

Hazardous waste must be stored safely in a designated Satellite Accumulation Area (SAA)
while awaiting pickup.[5][6]

e Location: The SAA should be located at or near the point of waste generation and under the
control of laboratory personnel.[4][5]

o Container Management: Keep the waste container securely closed except when adding
waste.[9]

e Secondary Containment: It is best practice to use secondary containment to prevent spills.[9]

o Storage Limits: Do not exceed the storage limit of 55 gallons for hazardous waste in your
SAA.[5][7]

Arranging for Waste Disposal

o Waste Pickup: Once the hazardous waste container is full or ready for disposal, arrange for
its collection by your institution's Environmental Health and Safety (EHS) department or a
licensed hazardous waste disposal contractor.[4]

o Documentation: Complete any required waste pickup forms accurately, providing all
necessary information about the waste stream.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 6-
Hydroxynicotinamide.
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Waste Generation
(6-Hydroxynicotinamide)

Is it an empty container?

Collect in Labeled Collect in Labeled
Solid Hazardous Waste Container Liquid Hazardous Waste Container

Collect Rinsate in
Liquid Hazardous Waste Container

Deface Label & Dispose of
Container as Non-Hazardous Waste

Store in Satellite
Accumulation Area (SAA)

Arrange for EHS
Waste Pickup

Click to download full resolution via product page
Caption: Disposal workflow for 6-Hydroxynicotinamide.

By following these procedures, laboratory personnel can ensure the safe and compliant
disposal of 6-Hydroxynicotinamide, contributing to a secure research environment. Always
consult your institution's specific waste management policies and your local regulations for any
additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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